Cas no 2227197-42-2 (methyl (1S)-3,3-difluorocyclohexane-1-carboxylate)

• Product Name: methyl (1S)-3,3-difluorocyclohexane-1-carboxylate
• CAS No: 2227197-42-2
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 5272458
• PubChem ID: 118018188
• Update Time: 2026-03-09

methyl (1S)-3,3-difluorocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1S)-3,3-difluorocyclohexane-1-carboxylate

• Inchi： 1S/C8H12F2O2/c1-12-7(11)6-3-2-4-8(9,10)5-6/h6H,2-5H2,1H3/t6-/m0/s1
• InChI Key： MVIDRQFVYZHZPG-LURJTMIESA-N
• SMILES： [C@H]1(C(OC)=O)CCCC(F)(F)C1

Computed Properties

• Exact Mass: 178.08053595g/mol
• Monoisotopic Mass: 178.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl (1S)-3,3-difluorocyclohexane-1-carboxylate

Introduction to Methyl (1S)-3,3-difluorocyclohexane-1-carboxylate (CAS No. 2227197-42-2)

Methyl (1S)-3,3-difluorocyclohexane-1-carboxylate, a compound with the chemical formula C₈H₁₀FO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its (1S)-configuration, which plays a crucial role in its biological activity and pharmacological properties. The presence of difluorine substituents at the 3-position of the cyclohexane ring contributes to its unique chemical and biological behavior, making it a subject of extensive research in drug development.

The CAS number 2227197-42-2 uniquely identifies this compound and distinguishes it from other isomers and analogs. This specificity is essential for researchers and pharmaceutical companies involved in the synthesis, characterization, and application of this molecule. The compound’s structure, featuring a carboxylate ester group at the 1-position, enhances its solubility and reactivity, making it a valuable intermediate in organic synthesis and drug formulation.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. Methyl (1S)-3,3-difluorocyclohexane-1-carboxylate exemplifies these advantages, as demonstrated by several cutting-edge studies published in leading scientific journals. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of novel therapeutic agents.

One of the most compelling aspects of Methyl (1S)-3,3-difluorocyclohexane-1-carboxylate is its role in asymmetric synthesis. The (1S)-configuration ensures that the compound retains stereochemical information, which is critical for drugs that require specific enantiomeric purity. This property has been leveraged in the synthesis of chiral drugs where the wrong enantiomer can lead to reduced efficacy or adverse effects. The compound’s versatility as a chiral auxiliary has been highlighted in several synthetic strategies aimed at producing enantiomerically pure pharmaceuticals.

The difluorocyclohexane core is another key feature that contributes to the compound’s interesting chemical properties. Fluorine atoms are known for their ability to modulate electronic effects, lipophilicity, and metabolic pathways. In Methyl (1S)-3,3-difluorocyclohexane-1-carboxylate, these fluorine atoms enhance the molecule’s interaction with biological targets by increasing its rigidity and stability. This has been particularly useful in designing molecules that require prolonged half-life or resistance to enzymatic degradation.

Recent studies have also investigated the pharmacokinetic profile of derivatives of Methyl (1S)-3,3-difluorocyclohexane-1-carboxylate. Researchers have found that incorporating fluorine atoms can significantly improve oral bioavailability by reducing first-pass metabolism. This finding aligns with broader trends in drug discovery where fluorinated compounds are increasingly being used to enhance drug delivery systems. The compound’s potential as a prodrug or intermediate in such systems has been explored through computational modeling and experimental validation.

The synthesis of Methyl (1S)-3,3-difluorocyclohexane-1-carboxylate involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as asymmetric hydrogenation and fluorination reactions have been employed to achieve high yields and enantiomeric purity. These synthetic routes not only demonstrate the compound’s utility but also showcase the advancements in synthetic chemistry that enable the production of complex molecules with high precision.

In conclusion, Methyl (1S)-3,3-difluorocyclohexane-1-carboxylate (CAS No. 2227197-42-2) is a versatile and highly functional molecule with significant applications in pharmaceutical chemistry. Its unique structural features, including the (1S)-configuration and difluorine substituents, make it an invaluable tool for drug discovery and development. The growing body of research on this compound underscores its importance as a building block for novel therapeutic agents and highlights the ongoing efforts to harness its potential in medicine.